Cas no 2172561-27-0 (2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid)

• Product Name: 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid
• CAS No: 2172561-27-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5997591
• PubChem ID: 165580691
• Update Time: 2025-07-04

2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid
• 2171213-19-5
• EN300-1531911
• EN300-1532700
• 2-[1-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)cyclobutyl]acetic acid
• 2171195-25-6
• 2172561-27-0
• 2-[1-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)cyclobutyl]acetic acid
• EN300-1532567
• 2-[1-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)cyclobutyl]acetic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)14-27(10-5-11-27)16-28-25(32)17-12-18(13-17)29-26(33)34-15-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23H,5,10-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LQPBNXDCXXHDNS-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid

Introduction to 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic Acid (CAS No. 2172561-27-0)

2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid, identified by its CAS number 2172561-27-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes cyclobutyl and fluorenyl moieties, as well as functional groups such as methoxycarbonyl and amino. The presence of these elements not only contributes to its unique chemical properties but also opens up a myriad of potential applications in drug discovery and therapeutic development.

The< strong>fluorenyl moiety in this compound is particularly noteworthy due to its stability and its ability to serve as a fluorescent tag in various biochemical assays. Fluorene derivatives are widely used in the development of probes and sensors for biological applications, owing to their excellent photophysical properties. In recent years, there has been a surge in research focused on leveraging the< strong>fluorenyl scaffold for the development of novel imaging agents and bioconjugates. The methoxycarbonyl group, on the other hand, provides a site for further functionalization, enabling the synthesis of more complex derivatives that can be tailored for specific biological targets.

The< strong>cyclobutyl units present in the molecule contribute to its rigidity, which can be advantageous in terms of binding affinity and specificity. Cyclobutyl derivatives have been explored in various contexts, including the development of protease inhibitors and kinase inhibitors. The amide and formamido functionalities introduce polar regions into the molecule, which can enhance interactions with biological targets such as enzymes and receptors. These features make 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound< strong>2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid exhibits structural features that make it an excellent candidate for peptidomimetic design. The cyclobutyl rings provide a scaffold that can mimic peptide bonds, while the fluorenyl moiety can serve as a handle for further conjugation and functionalization.

The< strong>methoxycarbonyl group in this compound can be used to introduce additional functionality through reactions such as hydrolysis or transesterification. This flexibility allows for the synthesis of a wide range of derivatives that can be optimized for specific biological activities. For instance, the methoxycarbonyl group can be converted into an amine or carboxylic acid, enabling the formation of amide or ester linkages with other molecules. These modifications can enhance solubility, stability, and bioavailability, making the compound more suitable for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging machine learning algorithms and molecular docking studies, it is possible to identify potential binding sites and optimize the structure of< strong>2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid for improved efficacy. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting wet lab experiments.

The< strong>cyclobutylformamido moiety is another key feature of this compound that warrants further exploration. Formamides are known to exhibit diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties. The cyclobutyl substitution enhances the rigidity of the formamide group, which can improve binding interactions with biological targets. This makes< strong>cyclobutylformamido derivatives particularly attractive for drug development.

In conclusion, 2-1-({3-({(9H-fluoren-9-ly)methoxycarbonyl}amino)cyclobutylformamido}methyl)cyclobutylacetic acid (CAS No.< strong>2172561-27-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features, including the presence of fluorenyl, methoxycarbonyl, amino, cyclobutylformamido, and carboxylic acid functionalities, make it an excellent candidate for further investigation. With ongoing advancements in computational chemistry and drug discovery technologies, this compound holds promise for the development of novel therapeutic agents targeting various diseases.